![molecular formula C21H21N5O5S B1231665 {4-[2,2-Bis(5-methyl-1,2,4-oxadiazol-3-YL)-3-phenylpropyl]phenyl}sulfamic acid](/img/structure/B1231665.png)
{4-[2,2-Bis(5-methyl-1,2,4-oxadiazol-3-YL)-3-phenylpropyl]phenyl}sulfamic acid
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Overview
Description
{4-[2,2-bis(5-methyl-1,2,4-oxadiazol-3-yl)-3-phenylpropyl]phenyl}sulfamic acid is a 1,2,4-oxadiazole and a member of sulfamic acids.
Scientific Research Applications
Synthesis and Potential Applications
Pesticidal Activity : Compounds similar to {4-[2,2-Bis(5-methyl-1,2,4-oxadiazol-3-YL)-3-phenylpropyl]phenyl}sulfamic acid have been synthesized and evaluated for pesticidal activities, though no significant activity was observed (Ram & Vlietinck, 1988).
Fungicide Potential : Studies on bis-(oxadiazolyl) sulphides and sulphones, which are structurally related, have been conducted to assess their effectiveness as potential fungicides (Giri & Nizamuddin, 1978).
Catalytic Uses : A study utilized sulfuric acid derivatives, which might be structurally related to the compound of interest, as recyclable catalysts for specific synthesis reactions (Tayebi et al., 2011).
Anticancer Activities : Research on 1,2,4-oxadiazoles and related compounds has explored their potential anticancer activities (Dürüst et al., 2014).
Corrosion Inhibition : The efficiency of 1,3,4-oxadiazole derivatives as corrosion inhibitors for steel in sulfuric acid has been assessed, suggesting potential industrial applications (Ammal et al., 2018).
Antioxidant Activity : Certain oxadiazole derivatives have been identified as potential antioxidant agents, demonstrating the broad applicability of these compounds in various research fields (Padmaja et al., 2014).
Organic Photovoltaics : Research on donor-acceptor organic dyes, including sulfur-containing compounds, has implications for improving the efficiency of dye-sensitized solar cells (Robson et al., 2013).
Properties
Molecular Formula |
C21H21N5O5S |
---|---|
Molecular Weight |
455.5 g/mol |
IUPAC Name |
[4-[2,2-bis(5-methyl-1,2,4-oxadiazol-3-yl)-3-phenylpropyl]phenyl]sulfamic acid |
InChI |
InChI=1S/C21H21N5O5S/c1-14-22-19(24-30-14)21(20-23-15(2)31-25-20,12-16-6-4-3-5-7-16)13-17-8-10-18(11-9-17)26-32(27,28)29/h3-11,26H,12-13H2,1-2H3,(H,27,28,29) |
InChI Key |
SXDBFKLPNPUPRI-UHFFFAOYSA-N |
SMILES |
CC1=NC(=NO1)C(CC2=CC=CC=C2)(CC3=CC=C(C=C3)NS(=O)(=O)O)C4=NOC(=N4)C |
Canonical SMILES |
CC1=NC(=NO1)C(CC2=CC=CC=C2)(CC3=CC=C(C=C3)NS(=O)(=O)O)C4=NOC(=N4)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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